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Compound of Interest

Compound Name: Cetyl Alcohol

cat. No.: B1195841

An In-depth Technical Guide to the Solubility of Cetyl Alcohol in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cetyl alcohol in
various organic solvents. Cetyl alcohol, also known as 1-hexadecanol, is a long-chain fatty
alcohol with the chemical formula C1eH340.[1][2] It presents as a white, waxy solid at room
temperature and is widely used in cosmetics, personal care products, and pharmaceuticals as
an emollient, emulsifier, and thickener.[1][2] Its solubility characteristics are crucial for
formulation development, manufacturing processes, and final product performance.

Physicochemical Properties of Cetyl Alcohol

Cetyl alcohol is a saturated, straight-chain primary alcohol.[1] Its key physical and chemical
properties are summarized in the table below.
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Property Value

Molecular Formula C16H340[1][2]

Molar Mass 242.44 g/mol [1][3]
Appearance White, waxy solid or flakes[1][2]
Melting Point 49-51 °C[1]

Boiling Point 344 °C[1][2]

Water Solubility Insoluble[1][2]

Solubility of Cetyl Alcohol in Organic Solvents

Cetyl alcohol's long hydrocarbon chain makes it readily soluble in nonpolar and moderately
polar organic solvents, while its hydroxyl group provides some affinity for polar solvents. It is
generally described as very soluble in ether, benzene, and chloroform; soluble in acetone; and

slightly soluble in alcohol.[2]

The following table summarizes the quantitative solubility data of cetyl alcohol in various

organic solvents at 25 °C.
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Solvent Solubility (g/L) at 25 °C[4]
Acetone 543.73
Acetonitrile 160.73
n-Butanol 509.44
sec-Butanol 476.62
n-Butyl acetate 1402.92
Chloroform 1376.65
Cyclohexane 1252.34
Dichloromethane Not specified
1,4-Dioxane 855.19
DMF (Dimethylformamide) 458.32
DMSO (Dimethyl sulfoxide) 829.61
Ethanol 235.66
Ethyl acetate 825.88
Ethylene glycol 9.18
n-Hexane 441.91
Isobutanol 390.95
Isopropanol 420.98
Methanol 123.75
Methyl acetate 368.79
2-Butanone (MEK) 686.14
NMP (N-Methyl-2-pyrrolidone) 770.53
n-Octanol 2924
n-Pentanol 323.79
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n-Propanol 367.67
n-Propyl acetate 958.9
THF (Tetrahydrofuran) 2566.45
Toluene 272.86

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of cetyl
alcohol in an organic solvent using the isothermal shake-flask method.

3.1. Materials

Cetyl alcohol (high purity)

Selected organic solvent (analytical grade)

Analytical balance

Thermostatically controlled shaker bath

Centrifuge

Volumetric flasks

Pipettes

Syringe filters (e.g., 0.45 um PTFE)

Gas chromatograph with a flame ionization detector (GC-FID) or a validated HPLC method
3.2. Procedure

o Preparation of Supersaturated Solution: Add an excess amount of cetyl alcohol to a known
volume of the selected organic solvent in a sealed container.
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» Equilibration: Place the container in a thermostatically controlled shaker bath set to a
constant temperature (e.g., 25 °C). Shake the mixture for a predetermined period (e.g., 24-
48 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the solution to stand undisturbed in the shaker
bath for a sufficient time to allow the undissolved solid to settle.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a
pre-warmed pipette to prevent precipitation. Immediately filter the aliquot through a syringe
filter into a pre-weighed volumetric flask.

 Dilution: Dilute the filtered sample to a known volume with the same solvent.

e Quantification: Analyze the concentration of cetyl alcohol in the diluted sample using a
calibrated analytical method such as GC-FID.

o Calculation: Calculate the solubility of cetyl alcohol in the solvent based on the measured
concentration and the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of cetyl
alcohol solubility.
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Caption: Experimental workflow for determining the solubility of cetyl alcohol.

Conclusion
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This technical guide has provided a detailed overview of the solubility of cetyl alcohol in a
range of organic solvents. The quantitative data presented in the tables, along with the
generalized experimental protocol, serves as a valuable resource for researchers, scientists,
and drug development professionals. Understanding the solubility of cetyl alcohol is
fundamental for its effective utilization in various formulations and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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